Cas no 1805361-53-8 (Methyl 3-amino-2-(difluoromethyl)-6-methylpyridine-4-acetate)

• Product Name: Methyl 3-amino-2-(difluoromethyl)-6-methylpyridine-4-acetate
• CAS No: 1805361-53-8
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4857160
• Update Time: 2025-06-08

Methyl 3-amino-2-(difluoromethyl)-6-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(difluoromethyl)-6-methylpyridine-4-acetate

• Inchi： 1S/C10H12F2N2O2/c1-5-3-6(4-7(15)16-2)8(13)9(14-5)10(11)12/h3,10H,4,13H2,1-2H3
• InChI Key： DCYVROWYGCUQRW-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C)N=1)CC(=O)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-2-(difluoromethyl)-6-methylpyridine-4-acetate

Research Brief on Methyl 3-amino-2-(difluoromethyl)-6-methylpyridine-4-acetate (CAS: 1805361-53-8): Recent Advances and Applications

Methyl 3-amino-2-(difluoromethyl)-6-methylpyridine-4-acetate (CAS: 1805361-53-8) is a chemically modified pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its difluoromethyl and amino functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of oncology and infectious diseases. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and therapeutic applications.

The synthesis of Methyl 3-amino-2-(difluoromethyl)-6-methylpyridine-4-acetate has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the difluoromethylation step. This advancement not only reduces production costs but also minimizes the environmental impact of the synthesis process. The compound's unique structural features, including the difluoromethyl group, contribute to its enhanced metabolic stability and bioavailability, making it an attractive candidate for further pharmaceutical development.

In terms of biological activity, Methyl 3-amino-2-(difluoromethyl)-6-methylpyridine-4-acetate has shown promising results as a precursor in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. A recent preclinical study (2024) revealed that derivatives of this compound exhibit potent inhibitory effects against specific tyrosine kinases, such as EGFR and HER2, which are frequently overexpressed in various cancers. These findings suggest that the compound could serve as a scaffold for the development of targeted cancer therapies with reduced side effects compared to existing treatments.

Beyond oncology, research has also explored the antimicrobial properties of Methyl 3-amino-2-(difluoromethyl)-6-methylpyridine-4-acetate. A 2023 study in Antimicrobial Agents and Chemotherapy reported that certain derivatives of this compound demonstrated broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The difluoromethyl group is believed to enhance membrane permeability, thereby improving the compound's efficacy against Gram-negative bacteria. These results underscore the potential of this chemical entity in addressing the global challenge of antibiotic resistance.

Despite these promising developments, challenges remain in the clinical translation of Methyl 3-amino-2-(difluoromethyl)-6-methylpyridine-4-acetate-based therapeutics. Pharmacokinetic studies indicate that further modifications may be required to optimize drug delivery and reduce off-target effects. Additionally, the scalability of its synthesis and the cost-effectiveness of large-scale production need to be addressed to facilitate commercialization. Ongoing research is focused on addressing these limitations through structural optimization and the development of novel formulation strategies.

In conclusion, Methyl 3-amino-2-(difluoromethyl)-6-methylpyridine-4-acetate (CAS: 1805361-53-8) represents a promising chemical scaffold with diverse therapeutic applications. Recent advancements in its synthesis and biological evaluation have highlighted its potential in oncology and antimicrobial therapy. However, further research is needed to overcome existing challenges and fully realize its clinical potential. This compound exemplifies the intersection of chemistry and biology in the pursuit of innovative medical solutions, and its continued study is likely to yield significant contributions to the field of medicinal chemistry.